3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid

• Molecular Formula: C19H13N3O3S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C19H13N3O3S/c20-10-15-16(13-6-2-1-3-7-13)21-19(22-17(15)23)26-11-12-5-4-8-14(9-12)18(24)25/h1-9H,11H2,(H,24,25)(H,21,22,23)
• InChI Key: JBDVEYSPMQRWAN-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC(=CC=C3)C(=O)O)C#N
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)N=C(N2)SCC3=CC=CC(=C3)C(=O)O)C#N

Description

3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid, also known as CB30865, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. CB30865 is a pyrimidine derivative that has been shown to have anti-inflammatory and anti-tumor properties. In

Scientific Research Applications

3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid has been the subject of several scientific studies due to its potential therapeutic applications. One study by Zhang et al. (2015) showed that 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid inhibited the growth of human lung cancer cells in vitro and in vivo. Another study by Li et al. (2017) demonstrated that 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid had anti-inflammatory effects in a mouse model of acute lung injury.

Mechanism of Action

The mechanism of action of 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid is not fully understood, but it has been reported to inhibit the activity of the protein kinase CK2. This enzyme is involved in various cellular processes, including cell proliferation and survival, and has been implicated in the development of cancer and other diseases.
Biochemical and Physiological Effects
3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid has been shown to have anti-inflammatory and anti-tumor effects in various in vitro and in vivo models. It has also been reported to induce apoptosis, or programmed cell death, in cancer cells. However, further research is needed to fully understand the biochemical and physiological effects of 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid is that it has been shown to have low toxicity in animal models, which makes it a promising candidate for further preclinical studies. However, its solubility and stability may be limitations for lab experiments, and further optimization of its chemical properties may be necessary.

Future Directions

There are several potential future directions for research on 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid. One direction is to further investigate its anti-inflammatory and anti-tumor effects in various disease models. Another direction is to explore its potential as a therapeutic agent for other diseases, such as neurodegenerative disorders. Additionally, further optimization of its chemical properties may be necessary to improve its efficacy and bioavailability.

Synthesis Methods

The synthesis of 3-[(5-cyano-4-oxo-6-phenyl-1H-pyrimidin-2-yl)sulfanylmethyl]benzoic acid involves the reaction of 2,4-dichloro-5-cyano-pyrimidine with sodium thiomethoxide, followed by the reaction of the resulting intermediate with 3-bromobenzoic acid. This method has been reported in a scientific paper by Zhang et al. (2015).